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Compound of Interest

Compound Name:
Methyl 4-bromo-2-

hydroxybenzoate

CAS No.: 22717-56-2

Cat. No.: B1367668

Get Quote

CAS: 19125-34-9 (Generic) / 22717-56-2 (Specific Isomer) Molecular Formula: C₈H₇BrO₃

Molecular Weight: 231.04 g/mol

Introduction: The "Tri-Functional" Advantage
Methyl 4-bromo-2-hydroxybenzoate (M4B2HB) is not merely a reagent; it is a strategic "hub"

molecule in medicinal chemistry. Its value lies in the orthogonal reactivity of its three functional

groups:

The Phenolic Hydroxyl (-OH): Positioned ortho to the ester, enabling intramolecular

cyclization (e.g., to benzofurans) or serving as a nucleophile for ether synthesis.

The Aryl Bromide (-Br): Located para to the hydroxyl and meta to the ester, this is a distinct

handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald, Sonogashira) without

steric interference from the ortho-substituents.

The Methyl Ester (-COOMe): A masked carboxylic acid that facilitates solubility during early-

stage synthesis and can be converted to amides, acids, or alcohols in late-stage
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functionalization.

This guide details the protocols for utilizing M4B2HB to synthesize biaryl scaffolds and

benzofuran derivatives, common pharmacophores in kinase inhibitors and anti-infectives.

Chemo-Selectivity & Reactivity Map
The following diagram illustrates the divergent synthetic pathways accessible from the

M4B2HB core.
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Figure 1: Divergent synthetic pathways. The molecule allows sequential functionalization:

typically Protection (-OH) → Coupling (-Br) → Deprotection/Cyclization.

Application Module A: Synthesis of Biaryl Scaffolds
(Suzuki-Miyaura)
Direct coupling of the free phenol is possible but often leads to catalyst poisoning or low yields.

The standard industry protocol involves a "Protect-Couple-Deprotect" strategy or "Protect-

Couple-Cyclize" workflow.

Protocol 1: O-Methylation (Protection)
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Before engaging the bromide, the phenol is capped to prevent interference.

Reagents:

Methyl 4-bromo-2-hydroxybenzoate (1.0 equiv)

Methyl Iodide (MeI) (1.2 equiv) or Dimethyl Sulfate (DMS)

Potassium Carbonate (K₂CO₃) (2.0 equiv)

Solvent: DMF or Acetone[1]

Step-by-Step:

Dissolution: Dissolve 10.0 g (43.3 mmol) of M4B2HB in 100 mL of anhydrous DMF.

Base Addition: Add 12.0 g (86.6 mmol) of finely ground K₂CO₃. Stir for 15 min at RT.

Alkylation: Add 3.2 mL (52.0 mmol) of MeI dropwise via syringe. ( Caution: Exothermic).

Reaction: Stir at 60°C for 4 hours. Monitor via TLC (Hexane/EtOAc 4:1). The starting

material (Rf ~0.6) should disappear, replaced by the methylated product (Rf ~0.5).

Workup: Pour mixture into 500 mL ice water. The product, Methyl 4-bromo-2-

methoxybenzoate, will precipitate. Filter, wash with water, and dry.

Expected Yield: 95-98%

Physical State: White solid.[2]

Protocol 2: Pd-Catalyzed Cross-Coupling
This step installs the biaryl motif common in drug discovery.

Reagents:

Methyl 4-bromo-2-methoxybenzoate (1.0 equiv)

Aryl Boronic Acid (e.g., Phenylboronic acid) (1.2 equiv)
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Catalyst: Pd(PPh₃)₄ (3-5 mol%) or Pd(dppf)Cl₂ (for sterically hindered substrates)

Base: Na₂CO₃ (2M aqueous solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step:

Setup: In a 3-neck flask equipped with a condenser, charge the bromide (1.0 equiv) and

boronic acid (1.2 equiv) in Dioxane (10 mL/g).

Degassing: Sparge the solution with Nitrogen or Argon for 20 minutes. Critical: Oxygen ruins

the catalytic cycle.

Catalyst Addition: Add Pd(PPh₃)₄ followed immediately by the Na₂CO₃ solution.

Reflux: Heat to 90-100°C for 12-16 hours under inert atmosphere.

Workup: Cool to RT. Dilute with EtOAc and wash with water/brine. Dry over Na₂SO₄ and

concentrate.

Purification: Flash column chromatography (SiO₂).

Application Module B: Benzofuran Synthesis (The
Rapoport Strategy)
The ortho-hydroxy ester motif is a "pre-loaded" spring for creating benzofurans. This protocol

utilizes an alpha-halo ketone to form the furan ring.

Protocol: One-Pot Cyclization to Benzofuran-2-
carboxylates
Mechanism: O-alkylation followed by base-mediated intramolecular aldol condensation.

Reagents:

Methyl 4-bromo-2-hydroxybenzoate (1.0 equiv)
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Ethyl bromoacetate or Chloroacetone (1.2 equiv)

Base: K₂CO₃ (anhydrous, 3.0 equiv)

Solvent: Acetone or MEK (Methyl Ethyl Ketone)

Step-by-Step:

Alkylation: Dissolve M4B2HB (5.0 g) in Acetone (50 mL). Add K₂CO₃ (9.0 g). Add Ethyl

bromoacetate (1.2 equiv). Reflux for 6 hours.

Intermediate Check: TLC should show the formation of the acyclic ether intermediate.

Cyclization (Step 2): For many substrates, simple reflux in acetone is insufficient for the

second step (ring closure). If the ring does not close:

Evaporate the acetone.

Resuspend the residue in Ethanol.

Add Sodium Ethoxide (NaOEt, 1.5 equiv).

Reflux for 2 hours. This forces the Dieckmann-type condensation.

Workup: Acidify with 1M HCl to pH 4. Extract with EtOAc.[3]

Result: This yields the 6-bromo-benzofuran derivative, retaining the bromine for further

functionalization (e.g., adding a library of R-groups to the benzofuran core).

Experimental Workflow Visualization
The following graph details the logical flow for synthesizing a library of compounds from

M4B2HB.
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Figure 2: Operational workflow for parallel synthesis of biaryls and benzofurans.

Troubleshooting & Optimization (Self-Validating
Systems)
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Issue Indicator Root Cause Corrective Action

Stalled Suzuki

Coupling

TLC shows unreacted

bromide after 12h.

Catalyst poisoning by

free -OH (if

unprotected) or

Oxygen.

1. Protect -OH (See

Protocol 1). 2. Re-

degas solvents

vigorously.

Hydrolysis of Ester

Product is

acidic/soluble in

aqueous base wash.

Base concentration

too high or reaction

too wet.

Use anhydrous K₂CO₃

instead of aqueous

Na₂CO₃. Switch to

mild bases (Cs₂CO₃).

Incomplete Cyclization

NMR shows

methylene protons (-

O-CH2-CO-).

Base not strong

enough to drive aldol

condensation.

Switch from

K₂CO₃/Acetone to

NaOEt/EtOH or

DBU/DMF at 100°C.

Low Yield in Alkylation "Smearing" on TLC.
C-alkylation vs O-

alkylation competition.

Use Acetone (polar

aprotic) to favor O-

alkylation. Avoid

excessive heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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